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Compound of Interest

Compound Name: Propyrisulfuron

Cat. No.: B148232

A comprehensive analysis of recent field data reveals that herbicide programs incorporating
Propyrisulfuron, particularly when combined with cyhalofop-butyl, offer superior economic
benefits and robust weed control in mechanically transplanted rice compared to several
conventional herbicide regimens. These findings, supported by extensive experimental data,
position Propyrisulfuron as a highly effective and profitable option for rice producers.

A detailed field study conducted in 2021 and 2022 demonstrated that a single post-emergence
application of Propyrisulfuron plus cyhalofop-butyl (CBPy) resulted in the highest net
economic profit among eight different herbicide treatments.[1][2][3] This treatment not only
provided excellent weed control, reducing weed density and biomass by over 95%, but also
ensured high grain yields comparable to weed-free conditions.[1][3][4][5] While
Propyrisulfuron is a novel herbicide, this evidence suggests its strong potential for wider
adoption in rice cultivation.[1][5]

Comparative Economic Performance

The economic viability of a herbicide program is a critical factor for agricultural producers. In
the comparative study, the CBPy treatment yielded the highest average net economic benefit,
recorded at 17,932 Yuan ha~1.[4] This was closely followed by more complex, multi-application
conventional programs. The standalone Propyrisulfuron (Py) treatment also demonstrated
significant profitability.[4] In contrast, some widely used conventional treatments resulted in
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considerably lower net returns, highlighting the economic advantages of incorporating
Propyrisulfuron.[4]

L . Average Net
Herbicide Active o o . )
Treatment Application Timing Economic Benefit

Ingredient(s) (Yuan ha=?*)[4]

Cyhalofop-butyl +
CBPy ] POST 17,932
Propyrisulfuron

Pretilachlor +
bensulfuron
(sequential) fb
2PrBe+MeCBBz ) PRE fb POST 17,383
Metamifop +
cyhalofop-butyl +

bentazone

Pretilachlor +
bensulfuron
(sequential) fb
2PrBe+PeCBBz PRE fb POST 17,353
Penoxsulam +
cyhalofop-butyl +

bentazone

Pretilachlor +

PrBe 3+PrBe 10 bensulfuron PRE 14,655
(sequential)
Py Propyrisulfuron POST 14,502

Pretilachlor +
PrBe 10 PRE 8,469
bensulfuron

CB Cyhalofop-butyl POST 6,321

Pretilachlor +
PrBe 3 PRE 2,805
bensulfuron

Weedy Check - - 555
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Weed Control Efficacy and Crop Yield

The superior economic performance of the Propyrisulfuron-based treatments is directly linked
to their high efficacy in weed control and excellent crop safety. The CBPy treatment
consistently achieved over 95% reduction in both weed density and dry biomass across two
years of study.[1][3][4][5] This level of weed control was comparable to the most effective
conventional programs that required multiple applications.[1]

Crucially, the high level of weed control translated into impressive grain yields. Rice grain yield
in the CBPy-treated plots was not significantly different from the weed-free control plots in
either year of the study.[1][3][4][5] While a temporary and slight reduction in rice plant height
was observed following the application of Propyrisulfuron-containing treatments, the plants
quickly recovered, and final plant height and tiller numbers were not negatively impacted.[1][3]

[4][5]
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Weed Density .
Weed Biomass

Application Control )
. ) Control Average Grain
Treatment Rate (g a.i. Efficacy (%) . .
Efficacy (%) Yield (t ha=*)[4]
ha—?) (60 DAT, 2021)
(60 DAT, 2021)
[4]
CBPy 300 + 85.5 96.7 95.9 9.4
420 (x2) + 125 +
2PrBe+PeCBBz 98.9 98.7 9.3
300 + 1500

420 (x2) + 150 +

2PrBe+MeCBBz 300 + 1500 98.2 98.1 9.2
Py 85.5 81.5 78.9 8.2
PrBe 3+PrBe 10 420 (x2) 81.0 78.1 8.3
PrBe 10 420 59.8 55.4 6.8
CB 300 44.1 40.2 5.7
PrBe 3 420 29.4 32.2 4.6
Weed-free - 100 100 9.7
Weedy Check - 0 0 4.1

Experimental Protocols

The findings are based on a robust field experiment conducted at the Jiangsu Academy of
Agricultural Sciences, China, over two consecutive years (2021-2022).[1][2][3] The study was
conducted on mechanically transplanted rice.

Herbicide Application: Eight different herbicide treatments were evaluated against a weed-free
control and a weedy check.[1][2][3] Pre-emergence (PRE) herbicides were applied before
transplanting, while post-emergence (POST) herbicides were applied 12 days after
transplanting.[1] Application rates were based on recommended dosages.

Data Collection and Analysis: Weed density and biomass were assessed at 15, 30, and 60
days after transplanting (DAT) from randomly selected quadrats within each plot.[3] Crop injury
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was visually assessed, and plant height, tiller number, and dry matter accumulation were

measured at regular intervals.[1][3] Rice grain yield was determined from a 5m? area in each
plot at harvest.[4]

Economic Analysis: The economic analysis was based on local market prices for rice and the
costs of herbicides, labor, and other agricultural inputs.[4] Net economic benefit was calculated
by subtracting the total cost of production from the gross value of the grain yield.[4]
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Caption: Experimental workflow for comparing herbicide treatments in mechanically
transplanted rice.
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Mode of Action: Propyrisulfuron's Signaling
Pathway

Propyrisulfuron is a sulfonylurea herbicide that functions by inhibiting the acetolactate
synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[6][7][8] This
enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and
isoleucine) in plants. By blocking the ALS enzyme, Propyrisulfuron disrupts protein synthesis
and cell division, ultimately leading to the death of susceptible weeds. Its high selectivity for
rice is attributed to the rice plant's ability to rapidly metabolize the herbicide into inactive

compounds.
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Caption: Propyrisulfuron inhibits the ALS enzyme, blocking branched-chain amino acid
synthesis.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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